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Compound of Interest

4-Bromo-5'-phenyl-1,1":3',1"-
Compound Name:
terphenyl

Cat. No.: B176570

IUPAC Name: 1-(4-bromophenyl)-3,5-diphenylbenzene

This technical guide offers a comprehensive overview of 4-Bromo-5'-phenyl-1,1':3",1"-
terphenyl, a significant chemical compound utilized as a building block in materials science
and synthetic organic chemistry. This document is tailored for researchers, scientists, and
professionals engaged in drug development and materials science.

Chemical and Physical Properties

4-Bromo-5'-phenyl-1,1':3',1"-terphenyl, systematically named 1-(4-bromophenyl)-3,5-
diphenylbenzene, presents as a white to off-white solid crystalline powder. It belongs to the
class of aromatic hydrocarbons known as m-terphenyls. A summary of its key physicochemical
properties is presented below.
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Property Value

IUPAC Name 1-(4-bromophenyl)-3,5-diphenylbenzene[1]

4-Bromo-5'-phenyl-m-terphenyl, 5'-(4-
Synonyms Bromophenyl)-1,1":3",1"-terphenyl, 5'-(4-
Bromophenyl)-m-terphenyl[2]

CAS Number 116941-52-7[1][2]

Molecular Formula C24H17Br[1][2]

Molecular Weight 385.30 g/mol [1]

Appearance White to Almost white powder to crystal

Melting Point 148.0 to 152.0 °C

Purity >98.0% (GC)

Maximum Absorption Wavelength 255 nm (in CH3CN)

InChl Key SIAJAYFLPBYCOF-UHFFFAOYSA-N[1]
Synthesis

The predominant synthetic route to 4-Bromo-5'-phenyl-1,1':3',1"-terphenyl is the Suzuki-
Miyaura cross-coupling reaction. This palladium-catalyzed method is highly effective for the
formation of C-C bonds, especially in the synthesis of biaryl and polyaryl structures.

General Synthetic Workflow

The synthesis of asymmetrically substituted terphenyls such as this compound can be
accomplished through a sequential Suzuki-Miyaura cross-coupling approach. A generalized
workflow for this synthesis is illustrated below.
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General Synthesis Workflow for 4-Bromo-5'-phenyl-1,1":3",1"-terphenyl

Starting Materials

4-Bromophenylboronic acid
Phenylboronic amd)

A
1,3-Dibromo-5-phenylbenzene C}

3,5-Dibromo-1,1'-biphenyl

Synthetic Steps

Intermediate:

Final Product

A
() 4-Bromo-5'-phenyl-1,1":3',1"-terphenyl

Key Reagents & Catalysts
_

Click to download full resolution via product page

Caption: General workflow for the synthesis of 4-Bromo-5'-phenyl-1,1":3',1"-terphenyl.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling

The following is a generalized experimental protocol for the synthesis of unsymmetrical

terphenyls that can be adapted for this specific compound.

Materials:
e 1,3-dibromo-5-phenylbenzene
e Phenylboronic acid

e 4-bromophenylboronic acid
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Palladium catalyst (e.qg., Tetrakis(triphenylphosphine)palladium(0))

Base (e.g., potassium carbonate)

Solvent (e.g., a biphasic mixture of toluene and water, or tetrahydrofuran and water)

Inert gas supply (Nitrogen or Argon)
Procedure:
 First Coupling Reaction:

o Areaction flask is charged with 1,3-dibromo-5-phenylbenzene and a palladium catalyst,
and the vessel is purged with an inert gas.

o The organic solvent is added, followed by an aqueous solution of the base.

o A solution of phenylboronic acid in the organic solvent is then added to the reaction
mixture.

o The mixture is heated to reflux and maintained at this temperature, with the reaction
progress monitored by a suitable analytical technique such as Thin Layer Chromatography
(TLC) or Gas Chromatography (GC).

o Once the reaction is complete, it is cooled to ambient temperature.

 Intermediate Work-up and Isolation:

[e]

The organic and aqueous phases are separated.

o

The aqueous phase is extracted with an appropriate organic solvent (e.g., ethyl acetate).

[¢]

The combined organic extracts are washed with brine and dried over an anhydrous drying
agent like sodium sulfate.

[¢]

The solvent is removed under reduced pressure to yield the crude intermediate, 3,5-
dibromo-1,1'-biphenyl.
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o This intermediate is then purified using column chromatography.

e Second Coupling Reaction:

o The purified intermediate and the palladium catalyst are dissolved in the organic solvent in
a reaction vessel under an inert atmosphere.

o The aqueous base solution is added, followed by the addition of a solution of 4-
bromophenylboronic acid.

o The reaction mixture is heated to reflux and monitored until completion.
e Final Product Work-up and Purification:
o The work-up procedure is repeated as described for the intermediate.

o The resulting crude product is purified by recrystallization or column chromatography to
afford pure 4-Bromo-5'-phenyl-1,1':3',1"-terphenyl.

Characterization

The structural integrity and purity of the synthesized product are typically confirmed through a
suite of spectroscopic methods.
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Technique

Expected Observations

1H NMR

A complex multiplet pattern in the aromatic
region (o 7.0-8.0 ppm) is expected,
corresponding to the hydrogen atoms on the

three distinct phenyl rings.

13C NMR

Multiple signals in the aromatic region (& 120-
150 ppm) will be observed, representing the
unique carbon environments within the

terphenyl framework.

Mass Spectrometry

The mass spectrum should exhibit a molecular
ion peak consistent with the compound's
molecular weight (385.30 g/mol ), with a
characteristic isotopic pattern due to the

presence of a bromine atom.

Infrared (IR) Spectroscopy

The IR spectrum should display absorption
bands indicative of C-H stretching and bending
vibrations in the aromatic rings, along with C=C

stretching of the phenyl groups.

Gas Chromatography (GC)

A single, major peak is expected, confirming a
high purity level, typically greater than 98.0%.

Applications

Due to its unique structure, 4-Bromo-5'-phenyl-1,1':3',1"-terphenyl serves as a crucial

intermediate in the synthesis of more elaborate organic molecules. The rigid and conjugated

terphenyl core makes it a desirable component in the fabrication of:

» Organic Semiconductors: The extended rt-system of the terphenyl structure facilitates

charge transport, rendering it suitable for applications in organic electronic devices such as

organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETS).

 Liquid Crystals: The inherent rigidity and rod-like geometry of terphenyl derivatives are

conducive to the formation of liquid crystalline phases.
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o Functional Polymers: This compound can be integrated into polymer backbones to bestow
specific electronic or optical properties.

Biological Activity

While a variety of naturally occurring p-terphenyls have demonstrated diverse biological
activities, including cytotoxic, antimicrobial, antioxidant, and a-glucosidase inhibitory properties,
there is a lack of specific information in the current scientific literature regarding any biological
activity or potential for drug development of 4-Bromo-5'-phenyl-1,1":3",1"-terphenyl.[3][4] Its
utility has been predominantly established in the realm of materials science.

Safety Information

For comprehensive safety and handling information, it is imperative to consult the Safety Data
Sheet (SDS) provided by the manufacturer. Standard safety protocols for handling this
chemical include:

o Operations should be conducted in a well-ventilated area or within a chemical fume hood.

e Appropriate personal protective equipment (PPE), such as gloves, safety goggles, and a
laboratory coat, must be worn.

« Inhalation of dust and direct contact with skin and eyes should be avoided.

This guide provides a synopsis of the technical data available for 4-Bromo-5'-phenyl-
1,1":3",1"-terphenyl. For more exhaustive experimental details and characterization data,
researchers should refer to the primary scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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